N-(2-Aminoethyl)-2-chlorobenzamide

• IUPAC Name: N-(2-aminoethyl)-2-chlorobenzamide
• InChI: InChI=1S/C9H11ClN2O/c10-8-4-2-1-3-7(8)9(13)12-6-5-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key: RUVWGQHNZCDFBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCN)Cl
• Molecular Formula: C9H11ClN2O
• DSSTOX Substance ID: DTXSID40515623
• Molecular Weight: 198.65 g/mol
• CAS RN: 65389-77-7

Description

N-(2-Aminoethyl)-2-chlorobenzamide (also known as 2-chloro-N-(2-aminoethyl)benzamide) is an organic compound that is widely used in scientific research due to its versatility and wide range of applications. It is a chemical compound that is composed of an amine group, a chlorine atom, and a benzamide group. This compound is an important starting material in many syntheses and has been used as a reagent in various chemical reactions. It is also used as a catalyst in biochemical and physiological processes.

Scientific Research Applications

Chemical Synthesis and Structure

N-(2-Aminoethyl)-2-chlorobenzamide, while not directly studied, is structurally related to compounds that have been synthesized for various research purposes. For example, compounds like N-(8-Isopropyl-nortropan-3-α-yl)-2-methoxy-4-amino-5-chlorobenzamide have been synthesized and analyzed for their crystal and molecular structures using X-ray diffraction, IR, 1 H-NMR, and 13 C-NMR methods (Cabezas et al., 1988). These studies contribute to a broader understanding of chemical structures and properties, which can be beneficial in various fields of scientific research.

Chemical Reactions and Methodologies

Research has been conducted on the reactions involving similar compounds to this compound. For instance, Cobalt(III)-Catalyzed [4 + 2] annulation of N-chlorobenzamides with maleimides has been reported, illustrating a novel methodology in organic synthesis (Muniraj & Prabhu, 2019). These methodologies are crucial in developing new synthetic routes for complex molecules, potentially useful in pharmaceuticals, materials science, and more.

Environmental Impact and Safety

In environmental studies, compounds like 2-chlorobenzamide (a degradation product of related compounds) have been identified and assessed for their impact on environmental safety. The concentration and degradation kinetics of these compounds are studied to understand their environmental footprint, as seen in the work by Lu, Zhou, and Liu (2004) on the prediction model for the peak concentration of 2-chlorobenzamide (Lu et al., 2004). Such research is vital for assessing the environmental and health risks of various chemicals.

Future Directions

While specific future directions for “N-(2-Aminoethyl)-2-chlorobenzamide” were not found, research into similar compounds such as chiral peptide nucleic acids (PNAs) is ongoing, with potential applications in biological and medical fields.